Cas no 941888-79-5 (4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-(2-methyl-4-nitrophenyl)benzamide)

• Product Name: 4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-(2-methyl-4-nitrophenyl)benzamide
• CAS No: 941888-79-5
• MF: C₁₈H₁₉N₃O₅S
• MW: 389.425563097
• CID: 5499231
• Update Time: 2025-05-26

4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-(2-methyl-4-nitrophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(1,1-dioxothiazinan-2-yl)-N-(2-methyl-4-nitrophenyl)benzamide
• 4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-(2-methyl-4-nitrophenyl)benzamide

• Inchi： 1S/C18H19N3O5S/c1-13-12-16(21(23)24)8-9-17(13)19-18(22)14-4-6-15(7-5-14)20-10-2-3-11-27(20,25)26/h4-9,12H,2-3,10-11H2,1H3,(H,19,22)
• InChI Key： GGLRVPQLWMZPDJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1C)(=O)C1=CC=C(N2CCCCS2(=O)=O)C=C1

Additional information on 4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-(2-methyl-4-nitrophenyl)benzamide

4-(1,1-Dioxo-1λ6,2-thiazinan-2-yl)-N-(2-methyl-4-nitrophenyl)benzamide

The compound with CAS No. 941888-79-5, known as 4-(1,1-dioxo-1λ6,2-thiazinan-2-yl)-N-(2-methyl-4-nitrophenyl)benzamide, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a benzamide group with a thiazine ring system. The presence of the 1,1-dioxo-thiazinan moiety introduces interesting electronic and steric properties, making it a valuable molecule for research and development in areas such as pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the potential of this compound in drug discovery. The thiazine ring system is known for its ability to act as a bioisostere for other heterocyclic structures, which can enhance drug-like properties such as bioavailability and selectivity. Researchers have explored the substitution patterns on the benzamide group to optimize its pharmacokinetic profiles. For instance, the 2-methyl and 4-nitro substituents on the phenyl ring have been shown to influence the compound's solubility and metabolic stability significantly.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The key intermediate is the thiazine ring precursor, which is synthesized via a cyclization reaction under specific conditions. The final product is obtained through careful optimization of reaction conditions to ensure high purity and yield. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the structure and purity of the compound.

The application of this compound extends beyond pharmaceuticals. In agrochemical research, it has been evaluated for its potential as a fungicide or insecticide. The nitro group on the phenyl ring contributes to its oxidative properties, which can be advantageous in combating plant pathogens. Field trials have demonstrated moderate efficacy against common agricultural pests, suggesting further optimization could enhance its practical utility.

From a materials science perspective, this compound has shown promise as a precursor for advanced materials such as coordination polymers or metal-organic frameworks (MOFs). The thiazine ring's ability to coordinate with metal ions makes it an attractive building block for constructing porous materials with applications in gas storage and catalysis.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of this compound more accurately. Density functional theory (DFT) calculations have revealed that the thiazine ring exhibits unique electronic characteristics that could be harnessed in optoelectronic devices. These findings open new avenues for exploring its applications in organic electronics.

In conclusion, 4-(1,1-dioxo-1λ6,2-thiazinan-2-yl)-N-(2-methyl-4-nitrophenyl)benzamide (CAS No. 941888-79-5) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery, agrochemicals, and materials science. Continued research into its properties will undoubtedly unlock further potential applications in the coming years.